Cas no 834881-64-0 (tert-butyl N-{2-(2-aminophenyl)aminoethyl}carbamate)

• Product Name: tert-butyl N-{2-(2-aminophenyl)aminoethyl}carbamate
• CAS No: 834881-64-0
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 670860
• PubChem ID: 28875325
• Update Time: 2025-04-19

tert-butyl N-{2-(2-aminophenyl)aminoethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [2-[(2-aminophenyl)amino]ethyl]-, 1,1-dimethylethylester
• tert-butyl 2-(2-aminophenylamino)ethylcarbamate
• tert-Butyl 2-[(2-aminophenyl)amino]ethylcarbamate
• tert-butyl N-{2-(2-aminophenyl)aminoethyl}carbamate
• 1,1-Dimethylethyl N-[2-[(2-aminophenyl)amino]ethyl]carbamate
• tert-butyl N-{2-[(2-aminophenyl)amino]ethyl}carbamate
• IBELMPWLGAVFKD-UHFFFAOYSA-N
• tert-butyl N-[2-(2-aminoanilino)ethyl]carbamate
• DTXSID801184350
• MFCD09800564
• AKOS002024964
• SCHEMBL2975056
• tert-Butyl (2-((2-aminophenyl)amino)ethyl)carbamate
• F1911-3780
• [2-(2-Aminophenylamino)ethyl]carbamic acid t-butyl ester
• tert-Butyl(2-((2-aminophenyl)amino)ethyl)carbamate
• EN300-4350296
• 834881-64-0

• MDL： MFCD09800564
• Inchi： 1S/C13H21N3O2/c1-13(2,3)18-12(17)16-9-8-15-11-7-5-4-6-10(11)14/h4-7,15H,8-9,14H2,1-3H3,(H,16,17)
• InChI Key： IBELMPWLGAVFKD-UHFFFAOYSA-N
• SMILES： O(C(NCCNC1C=CC=CC=1N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.16337692g/mol
• Monoisotopic Mass: 251.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 76.4Ų